Cas no 1862514-80-4 (1,1-Difluoro-5-methylheptane-2,4-dione)

• Product Name: 1,1-Difluoro-5-methylheptane-2,4-dione
• CAS No: 1862514-80-4
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 6326084
• PubChem ID: 165788073
• Update Time: 2025-05-20

1,1-Difluoro-5-methylheptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1862514-80-4
• 1,1-difluoro-5-methylheptane-2,4-dione
• EN300-1125666
• 1,1-Difluoro-5-methylheptane-2,4-dione

• Inchi： 1S/C8H12F2O2/c1-3-5(2)6(11)4-7(12)8(9)10/h5,8H,3-4H2,1-2H3
• InChI Key： WPHJOTOPIBUCCR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(C)CC)=O)=O)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 1,1-Difluoro-5-methylheptane-2,4-dione

Professional Introduction to 1,1-Difluoro-5-methylheptane-2,4-dione (CAS No. 1862514-80-4)

1,1-Difluoro-5-methylheptane-2,4-dione, identified by its Chemical Abstracts Service (CAS) number 1862514-80-4, is a fluorinated ketone derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated into the molecular framework to modulate physicochemical properties such as lipophilicity, metabolic stability, and electronic distribution. The structural motif of 1,1-Difluoro-5-methylheptane-2,4-dione consists of a seven-carbon chain with substituents that include two ketone groups and a fluorine atom at the 1-position, alongside a methyl group at the 5-position. Such structural features make it a versatile intermediate in the synthesis of more complex molecules.

The significance of fluorinated compounds in modern drug discovery cannot be overstated. Fluorine atoms, when introduced into biologically active molecules, can enhance binding affinity to target proteins, improve pharmacokinetic profiles, and even alter metabolic pathways. The compound 1,1-Difluoro-5-methylheptane-2,4-dione exemplifies these advantages by serving as a building block for the development of novel therapeutic agents. Its unique combination of fluorine and ketone functionalities allows for further derivatization through various organic transformations, including nucleophilic addition, condensation reactions, and cyclization processes.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine into heterocyclic scaffolds has been shown to enhance both the potency and selectivity of drug candidates. For instance, studies have demonstrated that fluorinated pyrroles and piperidines exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The compound 1,1-Difluoro-5-methylheptane-2,4-dione can be utilized as a precursor in the synthesis of such heterocycles, providing researchers with a valuable tool for constructing novel pharmacophores.

One of the most compelling applications of 1,1-Difluoro-5-methylheptane-2,4-dione lies in its role as an intermediate in the development of agrochemicals. Fluorinated compounds are widely used in crop protection agents due to their enhanced stability and bioactivity. The structural features of this compound make it amenable to modifications that can yield potent herbicides and fungicides with improved environmental profiles. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for fluorinated agrochemicals, where 1,1-Difluoro-5-methylheptane-2,4-dione plays a crucial role as a key intermediate.

The chemical reactivity of 1,1-Difluoro-5-methylheptane-2,4-dione is another area of intense interest. The presence of both ketone groups and a fluoro-substituent creates multiple sites for functionalization. For example, the enol form of this compound can undergo aldol condensation or Michael addition reactions with various nucleophiles. Additionally, the electron-withdrawing nature of the fluoro group can influence the reactivity of the ketone moieties, making it possible to achieve selective transformations under controlled conditions. These properties have made it an attractive candidate for synthetic chemists seeking to develop new methodologies for constructing complex molecules.

The pharmaceutical industry has also embraced fluorinated compounds due to their ability to improve drug delivery systems. Prodrugs are designed to enhance bioavailability or target specific tissues by undergoing metabolic conversion into active therapeutic agents. 1,1-Difluoro-5-methylheptane-2,4-dione can be incorporated into prodrug formulations where its stability allows for controlled release under physiological conditions. This approach has been particularly effective in developing treatments for diseases that require prolonged action or targeted delivery.

In conclusion, 1,1-Difluoro-5-methylheptane-2,4-dione (CAS No. 1862514-80-4) represents a fascinating molecule with broad applications across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of fluorine chemistry continues to evolve, this compound will undoubtedly play an increasingly important role in the development of next-generation therapeutics and agrochemicals.